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Introduction
Clathrate hydrates are crystalline, ice-like solids in which guest molecules are trapped within a

lattice of hydrogen-bonded water molecules. Propane hydrate, which forms a structure II (sII)

clathrate, is a promising medium for hydrogen storage. The large 5¹²6⁴ cages of the sII

structure are occupied by propane molecules, which act as a thermodynamic promoter,

significantly reducing the high pressures required for the formation of pure hydrogen hydrate.[1]

[2] The smaller 5¹² cages are then available to store hydrogen molecules. This document

provides detailed application notes and protocols for the synthesis, characterization, and

analysis of propane hydrate as a hydrogen storage material.

Data Presentation
The following tables summarize key quantitative data from various studies on propane-

hydrogen binary hydrates.

Table 1: Thermodynamic Conditions for Propane-Hydrogen Hydrate Formation
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H₂/C₃H₈ Molar
Ratio (in gas
phase)

Temperature (K) Pressure (MPa) Reference

0.905 / 0.095 274.2 1.5 [1][3]

0.905 / 0.095 281.2 9.0 [1][3]

0.65 / 0.35 274.2 0.4 [1][3]

0.65 / 0.35 278.2 1.2 [1][3]

Not Specified 270 12.0 [4]

Not Specified 259 2.4 [4]

Table 2: Hydrogen Storage Capacity in Propane Hydrates

H₂/C₃H₈ Molar
Ratio

Temperature
(K)

Pressure
(MPa)

Hydrogen
Storage (wt%)

Reference

Not Specified 288.2 1.5 - 9.0
~1.04

(experimental)
[5][6]

Ideal (fully

occupied)
- - 1.13 (theoretical) [5][6]

Not Specified 270 12.0 0.33 [4]

Not Specified 263 Not Specified 0.04 [5]

Table 3: Kinetic Data for Propane-Hydrogen Hydrate Formation
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Promoter/S
urfactant

Concentrati
on

Temperatur
e (K)

Pressure
(MPa)

Formation
Time

Reference

None - 277.2 8.5 ~16 hours [4]

SDS ≥ 100 ppm Not Specified Not Specified

25.5 minutes

(for 90%

completion)

[5][7]

None - 277.2 Not Specified

334.2

minutes (for

90%

completion)

[5][7]

Experimental Protocols
Protocol 1: Synthesis of Propane-Hydrogen Hydrate in a
High-Pressure Stirred Reactor
This protocol describes the formation of propane-hydrogen binary hydrate using a stirred-tank

reactor.

Materials:

High-pressure stainless-steel reactor (crystallizer) with a magnetic stirrer, temperature and

pressure sensors, and gas inlet/outlet valves.

Deionized water

High-purity propane gas

High-purity hydrogen gas

(Optional) Surfactant, e.g., Sodium Dodecyl Sulfate (SDS)

Procedure:

Reactor Preparation:
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Clean the reactor vessel thoroughly with deionized water and ethanol to remove any

contaminants.

Load a specific volume of deionized water into the reactor (e.g., 200 mL for a 500 mL

reactor).

If using a surfactant, add the desired amount to the deionized water to achieve the target

concentration (e.g., 100-500 ppm of SDS).[5][7]

Seal the reactor and evacuate it for a sufficient time to remove any residual air.

Propane Hydrate Formation:

Pressurize the reactor with propane gas to the desired initial pressure (e.g., 0.4 MPa).[6]

Start the magnetic stirrer at a constant speed (e.g., 400 rpm) to ensure good mixing.

Cool the reactor to the target temperature (e.g., 274.7 K) using a circulating bath.

Monitor the pressure inside the reactor. A drop in pressure indicates the onset of hydrate

formation.

Continue the experiment until the pressure stabilizes, signifying the completion of

propane hydrate formation.

Hydrogen Loading:

Once the propane hydrate formation is complete, introduce hydrogen gas into the reactor

to the desired total pressure (e.g., up to 9.0 MPa).[1][3]

Maintain the temperature and stirring speed.

Monitor the pressure for a further drop, which indicates the uptake of hydrogen into the

small cages of the sII hydrate structure.

The process is complete when the pressure remains constant over a prolonged period.

Sample Collection:
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Carefully vent the remaining gas from the reactor.

Quickly open the reactor and collect the solid hydrate sample. It is crucial to perform this

step at low temperatures to prevent hydrate dissociation.

Immediately store the collected sample in liquid nitrogen for further analysis.

Protocol 2: Measurement of Hydrogen Storage Capacity
using the Volumetric Method
This protocol outlines the procedure for determining the amount of hydrogen stored in the

hydrate by measuring the volume of gas released upon dissociation.

Apparatus:

A high-pressure reactor containing the synthesized hydrate.

A gas collection system with a known volume.

Pressure and temperature sensors for both the reactor and the collection system.

Gas chromatograph (GC) for analyzing the composition of the released gas.[8][9]

Procedure:

System Preparation:

Ensure the hydrate sample is stable in the high-pressure reactor at a low temperature.

Evacuate the gas collection system to a high vacuum.

Hydrate Dissociation:

Isolate the reactor from the gas supply.

Increase the temperature of the reactor gradually to induce hydrate dissociation. A

temperature of 293 K is typically sufficient.
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The pressure inside the reactor will rise as the hydrate decomposes and releases the

guest gases.

Gas Collection and Measurement:

Once the pressure in the reactor stabilizes, indicating complete dissociation, open the

valve connecting the reactor to the gas collection system.

Allow the released gas to expand into the collection system until the pressure equilibrates.

Record the final pressure and temperature of the combined system.

Data Analysis:

Calculate the total moles of gas released using the ideal gas law or a more precise

equation of state, taking into account the volumes of the reactor and collection system,

and the final temperature and pressure.

Take a sample of the released gas and analyze its composition using a gas

chromatograph to determine the molar ratio of hydrogen to propane.

From the total moles of gas and the gas composition, calculate the moles of hydrogen

released.

The hydrogen storage capacity in weight percent (wt%) can be calculated using the

following formula: wt% H₂ = (mass of H₂ / (mass of H₂ + mass of H₂O in hydrate)) * 100

Protocol 3: Structural Characterization by Powder X-ray
Diffraction (PXRD)
PXRD is used to identify the crystal structure of the synthesized hydrate.

Procedure:

Sample Preparation:

Grind the hydrate sample, kept at liquid nitrogen temperature, to a fine powder. This

ensures random orientation of the crystallites.
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Load the powdered sample into a pre-cooled sample holder. It is critical to maintain the

low temperature to prevent dissociation.

Data Acquisition:

Mount the sample holder onto the diffractometer, which should be equipped with a low-

temperature stage.

Acquire the diffraction pattern over a suitable 2θ range (e.g., 10-60°) using a standard X-

ray source (e.g., Cu Kα).

Data Analysis:

Compare the obtained diffraction pattern with standard patterns for sI, sII, and sH hydrate

structures.

The presence of characteristic peaks for the sII structure will confirm the formation of

propane hydrate.[2]

Protocol 4: Analysis of Cage Occupancy by Raman
Spectroscopy
Raman spectroscopy can be used to determine which cages are occupied by which guest

molecules.

Procedure:

Sample Preparation:

Place a small amount of the hydrate sample in a high-pressure optical cell with sapphire

windows, which is cooled to maintain hydrate stability.

Data Acquisition:

Focus the laser of the Raman spectrometer on the hydrate sample.

Acquire spectra in the regions corresponding to the vibrational modes of the guest

molecules (e.g., C-H stretching for propane and H-H stretching for hydrogen).
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Data Analysis:

The Raman shift of a guest molecule is sensitive to the size of the cage it occupies.

By analyzing the peak positions and areas in the Raman spectra, the relative occupancy

of hydrogen and propane in the small and large cages can be determined. For instance,

the H-H vibrational frequency is different for hydrogen in the small 5¹² cages versus the

large 5¹²6⁴ cages.[10][11][12]
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Caption: Experimental workflow for hydrogen storage in propane hydrate.
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Caption: Thermodynamic principle of propane-hydrogen hydrate formation.
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Caption: Logical relationships influencing hydrogen storage in propane hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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